Cas no 1795457-27-0 (2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone)
2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone
-
- Inchi: 1S/C19H21N7OS/c27-19(12-28-11-16-4-2-1-3-5-16)25-8-6-24(7-9-25)17-10-18(22-14-21-17)26-15-20-13-23-26/h1-5,10,13-15H,6-9,11-12H2
- InChI Key: HLTXFNHIACZTPB-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCN(C2C=C(N3C=NC=N3)N=CN=2)CC1)CSCC1=CC=CC=C1
Experimental Properties
- Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 680.8±65.0 °C(Predicted)
- pka: 2.22±0.37(Predicted)
2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6469-2474-2μmol |
2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
1795457-27-0 | 90%+ | 2μl |
$85.5 | 2023-04-25 | |
| Life Chemicals | F6469-2474-5μmol |
2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
1795457-27-0 | 90%+ | 5μl |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6469-2474-10μmol |
2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
1795457-27-0 | 90%+ | 10μl |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6469-2474-20μmol |
2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
1795457-27-0 | 90%+ | 20μl |
$118.5 | 2023-04-25 | |
| Life Chemicals | F6469-2474-1mg |
2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
1795457-27-0 | 90%+ | 1mg |
$81.0 | 2023-04-25 | |
| Life Chemicals | F6469-2474-2mg |
2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
1795457-27-0 | 90%+ | 2mg |
$88.5 | 2023-04-25 | |
| Life Chemicals | F6469-2474-3mg |
2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
1795457-27-0 | 90%+ | 3mg |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6469-2474-4mg |
2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
1795457-27-0 | 90%+ | 4mg |
$99.0 | 2023-04-25 | |
| Life Chemicals | F6469-2474-5mg |
2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
1795457-27-0 | 90%+ | 5mg |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6469-2474-10mg |
2-(benzylsulfanyl)-1-{4-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one |
1795457-27-0 | 90%+ | 10mg |
$118.5 | 2023-04-25 |
2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone
Comprehensive Analysis of 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone (CAS No. 1795457-27-0)
In the rapidly evolving field of medicinal chemistry, 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone (CAS No. 1795457-27-0) has garnered significant attention due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms in research circles, combines a thioether linkage with a piperazine and pyrimidine-triazole hybrid scaffold, making it a subject of interest for drug discovery and biochemical studies.
The molecular structure of CAS No. 1795457-27-0 incorporates a phenylmethylthio group, which is known to enhance lipophilicity and membrane permeability—a critical factor in the design of bioactive molecules. Researchers are particularly intrigued by the 1,2,4-triazole moiety, a heterocyclic component frequently employed in pharmaceuticals for its antimicrobial, antifungal, and anticancer properties. This dual functionality positions the compound as a candidate for investigating multi-target therapeutics, a trending topic in precision medicine.
Recent literature highlights the growing demand for small-molecule modulators of protein-protein interactions (PPIs), and 1795457-27-0’s piperazinyl-pyrimidine core aligns with this trend. Its potential to act as a kinase inhibitor or GPCR ligand has spurred studies in oncology and neurology, areas where users frequently search for terms like "next-generation kinase inhibitors" or "CNS drug development." Computational modeling suggests the compound’s affinity for ATP-binding pockets, further fueling interest in its mechanistic applications.
From a synthetic chemistry perspective, the compound’s benzylthio-ethanone segment offers versatility for derivatization, a feature highly valued in structure-activity relationship (SAR) studies. Laboratories focusing on high-throughput screening (HTS) often explore such scaffolds to optimize pharmacokinetic profiles. Notably, the inclusion of a 4-pyrimidinyl group aligns with current explorations into RNA-targeting drugs, a hot topic given the rise of mRNA-based therapies.
In conclusion, 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone represents a compelling case study in modern drug design. Its structural complexity and functional diversity make it a valuable tool for addressing contemporary challenges in drug discovery, while its CAS No. 1795457-27-0 serves as a key identifier for researchers navigating chemical databases. As the scientific community continues to prioritize targeted therapies and polypharmacology, this compound’s relevance is poised to grow.
1795457-27-0 (2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)